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Compound of Interest

Compound Name:
(3-Formyl-5-methylphenyl)boronic

acid

Cat. No.: B151539 Get Quote

An In-depth Technical Guide to (3-Formyl-5-
methylphenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of (3-Formyl-5-methylphenyl)boronic acid, a versatile building block in organic

synthesis and medicinal chemistry. This document is intended to serve as a valuable resource

for researchers and professionals engaged in drug discovery and development.

Core Properties
(3-Formyl-5-methylphenyl)boronic acid, with the CAS number 870777-33-6, is a

disubstituted phenylboronic acid derivative. Its structure features a formyl and a methyl group

at the meta-positions relative to the boronic acid moiety. This unique arrangement of functional

groups makes it a valuable intermediate for the synthesis of complex organic molecules.[1][2]
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Property Value Source

CAS Number 870777-33-6 [1][2][3]

Molecular Formula C₈H₉BO₃ [1][3][4]

Molecular Weight 163.97 g/mol [1][3]
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Physical and Chemical Properties
While specific experimental data for the melting and boiling points of (3-Formyl-5-
methylphenyl)boronic acid are not readily available in the reviewed literature, properties can

be inferred from closely related compounds such as 3-Formylphenylboronic acid.
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Property Value Notes and Comparison

Melting Point Data not available

For comparison, the melting

point of 3-Formylphenylboronic

acid is reported to be in the

range of 109-113 °C. The

presence of a methyl group

might slightly alter this value.

Boiling Point Data not available

Boronic acids often

decompose at high

temperatures, making boiling

point determination

challenging.

Solubility Data not available

Phenylboronic acids generally

exhibit solubility in polar

organic solvents like methanol.

[5]

Appearance Likely a white to off-white solid

Based on the appearance of

similar phenylboronic acid

derivatives.

Stability
Store in an inert atmosphere at

2-8°C.[1]

Boronic acids can be sensitive

to air and moisture and may

undergo dehydration to form

boroxines.[6]

Spectral Data
Detailed spectral data for (3-Formyl-5-methylphenyl)boronic acid is not widely published.

However, the expected spectral characteristics can be predicted based on its structure and

comparison with analogous compounds like 3-Formylphenylboronic acid.

Predicted Spectral Characteristics:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the aldehyde proton (around 10 ppm), the methyl protons (around 2.5 ppm), and a
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broad singlet for the boronic acid protons. The splitting patterns of the aromatic protons

would be indicative of the 1,3,5-substitution pattern. For comparison, the ¹H NMR spectrum

of 3-Formylphenylboronic acid shows aromatic protons in the range of 7.5-8.3 ppm and the

aldehyde proton at 10.04 ppm.[7]

¹³C NMR: The carbon NMR spectrum would display signals for the aromatic carbons, the

carbonyl carbon of the aldehyde (typically >190 ppm), the methyl carbon, and the carbon

attached to the boron atom (which can sometimes be broad or difficult to observe).

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for the O-H stretching of the boronic acid (broad, ~3300 cm⁻¹), the C=O stretching of

the aldehyde (~1700 cm⁻¹), C-H stretching of the aromatic ring and aldehyde, and B-O

stretching (~1350 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns, including the loss of water and the boronic acid group.

Reactivity and Synthetic Applications
(3-Formyl-5-methylphenyl)boronic acid is a valuable reagent in organic synthesis, primarily

utilized in cross-coupling reactions and as a precursor for the synthesis of more complex

molecules.

Suzuki-Miyaura Coupling
The boronic acid functionality makes this compound an excellent coupling partner in palladium-

catalyzed Suzuki-Miyaura reactions for the formation of carbon-carbon bonds.[6] The presence

of the formyl and methyl groups allows for the synthesis of highly functionalized biaryl

compounds.

Diagram: Generalized Suzuki-Miyaura Coupling Workflow
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Other Synthetic Transformations
The formyl group can undergo a variety of chemical transformations, including:

Oxidation to a carboxylic acid.

Reduction to a hydroxymethyl group.

Reductive amination to form substituted amines.

Wittig reaction and other olefination reactions to form alkenes.

These reactions, combined with the reactivity of the boronic acid group, provide a versatile

platform for the synthesis of a wide range of complex organic molecules.
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Experimental Protocols
While a specific, detailed synthesis protocol for (3-Formyl-5-methylphenyl)boronic acid was

not found in the surveyed literature, a general and widely used method for the synthesis of

arylboronic acids is the reaction of a Grignard reagent with a trialkyl borate, followed by acidic

hydrolysis.[6][8]

General Synthesis of Phenylboronic Acids
Diagram: General Synthesis of Phenylboronic Acids

Aryl Halide (Ar-X) Grignard Reagent (Ar-MgX)+ Mg / Ether

Mg

Boronic Ester Intermediate+ B(OR)₃

Trialkyl borate (B(OR)₃)

Arylboronic Acid (Ar-B(OH)₂)+ H₃O⁺

Acidic Workup (H₃O⁺)

Click to download full resolution via product page

Caption: A common synthetic route to arylboronic acids via a Grignard reagent.

Methodology:

Grignard Reagent Formation: An aryl halide (e.g., 3-bromo-5-methylbenzaldehyde, with the

aldehyde group potentially protected) is reacted with magnesium turnings in an anhydrous

ether solvent (such as diethyl ether or tetrahydrofuran) to form the corresponding Grignard

reagent.
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Borylation: The freshly prepared Grignard reagent is then added to a solution of a trialkyl

borate (e.g., trimethyl borate or triisopropyl borate) at low temperature (typically -78 °C).

Hydrolysis: The resulting boronic ester intermediate is hydrolyzed by the addition of an

aqueous acid (e.g., hydrochloric acid) to yield the final arylboronic acid product.

Purification: The crude product is then purified, typically by recrystallization or column

chromatography.

Safety and Handling
(3-Formyl-5-methylphenyl)boronic acid is classified as a hazardous substance.[3]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[3]

It is recommended to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

Store the compound in a tightly sealed container in a cool, dry place under an inert

atmosphere.[1]

Potential Biological Activity
While no specific biological activity has been reported for (3-Formyl-5-methylphenyl)boronic
acid, the broader class of boronic acids has garnered significant interest in medicinal

chemistry.[8] Boronic acid derivatives are known to exhibit a range of biological activities,

including anticancer, antibacterial, and antiviral properties.[8] The boronic acid moiety can form

reversible covalent bonds with the active sites of certain enzymes, making them attractive

candidates for inhibitor design.[8] Further research is required to elucidate any potential

biological roles of (3-Formyl-5-methylphenyl)boronic acid.

Diagram: Boronic Acid-Enzyme Interaction
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Caption: Schematic of a boronic acid inhibitor forming a reversible covalent bond.

Conclusion
(3-Formyl-5-methylphenyl)boronic acid is a valuable and versatile chemical intermediate

with significant potential in organic synthesis and drug discovery. Its bifunctional nature allows

for a wide range of chemical modifications, making it an attractive starting material for the

construction of complex molecular architectures. While detailed experimental data for this

specific compound is limited, its properties and reactivity can be reasonably inferred from

related boronic acid derivatives. As with any chemical reagent, proper safety precautions

should be observed during handling and use. Further research into the specific properties and

biological activities of this compound is warranted and will likely expand its applications in

science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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